2-(5-Bromo-2-chlorophenoxy)-5-(trifluoromethyl)pyridine

• Molecular Formula: C12H6BrClF3NO
• Molecular Weight: 352.53 g/mol
• IUPAC Name: 2-(5-bromo-2-chlorophenoxy)-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C12H6BrClF3NO/c13-8-2-3-9(14)10(5-8)19-11-4-1-7(6-18-11)12(15,16)17/h1-6H
• InChI Key: KHEXZCPYBBGLLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)OC2=NC=C(C=C2)C(F)(F)F)Cl

Description

2-(5-Bromo-2-chlorophenoxy)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C12H6BrClF3NO and its molecular weight is 352.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-chlorophenol (1.5 g, 7.23 mmol) in DMF (6 mL) was added potassium carbonate (2.5 g, 18.07 mmol) at RT followed by 2-chloro-5-(trifluoromethyl)pyridine (1.3 g, 7.23 mmol) and the mixture was refluxed at 110° C. for 12 h. The reaction mixture was quenched with water and extracted with ethyl acetate three times. The total organic extract was washed with water and brine, dried over sodium sulfate and concentrated under reduced pressure to give the title compound (2.6 g, 100%). 1H NMR (500 MHz, CDCl3): δ 8.38 (s, 1H), 7.95 (d, J=6.5 Hz, 1H), 7.65 (s, 1H), 7.47 (d, J=2 Hz, 1H), 7.12 (m, 2H).